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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932 Get Quote

Technical Support Center: Tert-Butyl
Peroxybenzoate
This guide provides essential safety information, troubleshooting, and handling procedures for

tert-Butyl peroxybenzoate (TBPB) in a laboratory setting. Adherence to these guidelines is

critical for ensuring the safety of all personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tert-Butyl peroxybenzoate?

A1: Tert-Butyl peroxybenzoate is a Type C organic peroxide that poses several significant

hazards.[1][2] It is thermally unstable and can undergo a self-accelerating, exothermic

decomposition which may lead to fire or explosion.[1][3] The substance is a combustible liquid

and is sensitive to heat, shock, friction, and contamination.[4][5][6] It can cause skin, eye, and

respiratory system irritation.[1][7] Inhalation of vapors may be harmful.[1]

Q2: What Personal Protective Equipment (PPE) is required when handling TBPB?

A2: Appropriate PPE is mandatory to prevent exposure. This includes:

Eye/Face Protection: Chemical splash goggles and a face shield.[6][8]
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Skin Protection: Wear suitable protective gloves and clean, protective clothing to prevent

skin contact.[6][9][10]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[9] If vapors or aerosols are generated and ventilation is inadequate, a NIOSH/MSHA

approved respirator is required.[6]

General Hygiene: Always wash hands thoroughly after handling.[8] Do not eat, drink, or

smoke in areas where TBPB is used.[3][10] Contaminated clothing should be removed

promptly and laundered before reuse.[10]

Q3: What are the correct storage procedures for TBPB?

A3: Proper storage is critical to prevent decomposition.

Temperature: Store in a cool, dry, well-ventilated area.[7][9][11] Storage temperature should

be kept within the range specified by the manufacturer, typically between 10°C and 25°C.[12]

Some sources recommend not exceeding 30°C or 38°C.[1][5] To prevent crystallization,

temperatures should not drop below 10°C.[1]

Location: Store indoors, away from direct sunlight, heat, sparks, and open flames.[9][10][12]

Do not store near combustible or incompatible materials.[4][12]

Containers: Keep in the original, tightly closed container.[10][12] Containers should be

protected from physical damage.[4] Never return unused material to the original container.[1]

[4]

Q4: Which materials are incompatible with TBPB?

A4: TBPB can decompose violently upon contact with incompatible materials. Avoid all contact

with:

Acids, bases, and reducing agents.[7][12]

Strong oxidizing agents.[12]

Heavy metals, transition metal salts (e.g., cobalt salts), copper, brass, and zinc.[3][10][12]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pim-resources.coleparmer.com/sds/09769.pdf
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://pim-resources.coleparmer.com/sds/09769.pdf
https://www.echemi.com/products/pid_Rock6281-tert-butylperoxybenzoate.html
https://sdfine.com/media/catalog/product/attachment/76127MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.blitchem.com/understanding-tert-butyl-peroxybenzoate-uses-safety-and-decomposition/
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://vestachem.com/chemicals/tert-butyl-peroxybenzoate/
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/functional-additives-tert-butyl-peroxybenzoate-gps-2013-11-30-v0.pdf
https://www.chemicalbook.com/msds/tert-butyl-peroxybenzoate.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/functional-additives-tert-butyl-peroxybenzoate-gps-2013-11-30-v0.pdf
https://www.blitchem.com/tert-butyl-peroxybenzoate-tbpb-cas-614-45-9-applications-safety-and-key-information/
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-258210.pdf
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-258210.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/functional-additives-tert-butyl-peroxybenzoate-gps-2013-11-30-v0.pdf
https://datasheets.scbt.com/sc-258210.pdf
https://www.blitchem.com/understanding-tert-butyl-peroxybenzoate-uses-safety-and-decomposition/
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/76127MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1794.pdf
https://www.fishersci.com/store/msds?partNumber=AC170142500&productDescription=TERT-BUTYL+PEROXYBENZOAT+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amines, sulfur compounds, rust, ash, and dusts.[1][2]

Combustible materials such as wood, paper, and oil.[10][12]

Troubleshooting Guides
Issue: I suspect the TBPB container is bulging or has crystallized.

Cause: This may indicate that the material is undergoing decomposition or has been stored

at an improper temperature. Pressure buildup from decomposition gases can cause bulging.

Crystallization can occur at temperatures below 10°C, which may increase sensitivity.[1]

Solution:

DO NOT MOVE THE CONTAINER. Moving a container with potentially unstable material

can be extremely dangerous.

Evacuate the immediate area and alert your lab supervisor or safety officer.

Do not attempt to open the container.

If safe to do so from a distance, cool the container with a water spray.[5]

Follow your institution's emergency procedures for reactive chemicals.

Issue: The TBPB appears discolored or contains foreign matter.

Cause: Contamination is a primary trigger for decomposition.[1][3] Any foreign substance,

including dust, rust, or incompatible chemicals, can initiate a dangerous reaction.

Solution:

Treat the material as contaminated and potentially unstable.

Do not use the material in any experiment.

Isolate the container in a safe, designated area, away from other chemicals and heat

sources.
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Consult your institution's hazardous waste disposal guidelines for contaminated reactive

chemicals. Do not attempt to dispose of it with normal chemical waste.

Data Presentation
Table 1: Storage and Physical Properties of Tert-Butyl Peroxybenzoate

Parameter Value Reference(s)

CAS Number 614-45-9 [12]

Appearance
Clear, colorless to pale yellow

liquid
[6][13]

Recommended Storage Temp.
10°C to 25°C (Check supplier

SDS)
[1][9][12]

Self-Accelerating

Decomposition Temperature

(SADT)

60°C [6]

Boiling Point 75 - 76 °C @ 0.2 - 0.3 mmHg [13]

Density ~1.021 g/cm³ @ 25°C [13]

Table 2: Chemical Incompatibility Summary
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Class of Material Examples Reference(s)

Acids & Bases

Strong acids (e.g., HCl,

H₂SO₄), Strong bases (e.g.,

NaOH)

[1][2][12]

Reducing Agents Metal hydrides, thiocyanates [10][12]

Metals & Metal Salts
Heavy metals, copper, brass,

zinc, rust, transition metal salts
[1][3][10][12]

Other Catalysts
Amines, sulfur compounds,

dusts
[1][2][3]

Combustibles
Wood, paper, oil, organic

absorbents (sawdust)
[4][10][12]

Experimental Protocols
Protocol: Small Spill Cleanup Procedure (<100 mL)

Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate

spill area.[5][10]

Remove Ignition Sources: Extinguish all nearby flames, turn off hot plates, and remove any

sources of sparks or heat.[3][10][12]

Don PPE: Put on all required personal protective equipment, including chemical splash

goggles, a face shield, appropriate gloves, a protective suit, and a respirator if ventilation is

insufficient.[6][8][10]

Contain Spill: Prevent the spill from spreading or entering drains.[10]

Absorb Material: Cover the spill with a generous amount of inert, non-combustible absorbent

material such as sand, dry lime, or soda ash.[3][10] NEVER use combustible materials like

sawdust, paper towels, or cellulose-based absorbents.[3][4][14]

Collect Waste: Using non-sparking tools, carefully collect the absorbed material and place it

into a suitable, labeled container for hazardous waste disposal.[3][10][12] Do not seal the
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container tightly in case of gas generation.

Decontaminate Area: Once the absorbed material is removed, decontaminate the spill area

with a suitable solvent, followed by soap and water.[10]

Dispose of Waste: Dispose of the waste container and any contaminated PPE according to

your institution's hazardous waste procedures.[5][10]
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Caption: Experimental workflow for safe handling of TBPB.
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Caption: Decomposition triggers and incompatible materials for TBPB.
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Caption: Decision workflow for handling a TBPB spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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